Cas no 29945-54-8 (1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide)

• Product Name: 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide
• CAS No: 29945-54-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 3932589
• Update Time: 2025-11-02

1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide
• 4-PHENYL-1,2,5-OXADIAZOL-3-AMINE 2-OXIDE

• Inchi： 1S/C8H7N3O2/c9-8-7(10-13-11(8)12)6-4-2-1-3-5-6/h1-5H,9H2
• InChI Key： WAYMHLUIMIRXRD-UHFFFAOYSA-N
• SMILES： O1N=C(C2=CC=CC=C2)C(N)=[N+]1[O-]

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 366.6±34.0 °C(Predicted)
• pka: 3.54±0.39(Predicted)

Additional information on 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide

Comprehensive Guide to 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide (CAS No. 29945-54-8): Properties, Applications, and Market Insights

The compound 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide (CAS No. 29945-54-8) is a specialized heterocyclic organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Known for its unique structural features, this compound belongs to the oxadiazole family, which is renowned for its diverse biological activities and applications in drug discovery. In this comprehensive guide, we delve into the properties, synthesis, applications, and market trends of this intriguing compound.

Chemical Properties and Structure: The molecular formula of 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide is C₈H₇N₃O₂, with a molecular weight of 177.16 g/mol. The compound features a five-membered oxadiazole ring substituted with an amine group and a phenyl ring, along with an oxide moiety. This structure imparts unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry. The presence of the N-oxide group enhances its solubility and reactivity, which is crucial for its applications in drug design.

Synthesis and Manufacturing: The synthesis of 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of phenyl-substituted nitrile oxides with amidoximes, followed by oxidation to introduce the N-oxide functionality. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve yield and purity. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact during production.

Applications in Pharmaceuticals: The oxadiazole core is a privileged structure in drug discovery due to its ability to mimic peptide bonds and interact with biological targets. 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide has shown promise as a building block for antiviral, antibacterial, and anticancer agents. Recent studies highlight its potential in targeting enzymes like kinases and proteases, which are critical in disease pathways. The compound's N-oxide group also contributes to its metabolic stability, a key factor in drug development.

Material Science and Agrochemicals: Beyond pharmaceuticals, 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide finds applications in material science, particularly in the development of high-performance polymers and coatings. Its heterocyclic structure contributes to thermal stability and resistance to degradation. In agrochemicals, derivatives of this compound are explored for their herbicidal and fungicidal properties, aligning with the growing demand for sustainable crop protection solutions.

Market Trends and Future Prospects: The global market for oxadiazole-based compounds is expanding, driven by advancements in drug discovery and material science. With increasing research into personalized medicine and targeted therapies, 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide is poised to play a pivotal role. Industry reports suggest a compound annual growth rate (CAGR) of 6-8% for similar heterocyclic compounds, reflecting their growing importance.

Safety and Regulatory Considerations: While 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide is not classified as a hazardous material, proper handling and storage are essential to ensure safety. Researchers and manufacturers must adhere to guidelines set by regulatory bodies such as the EPA and REACH. The compound's non-toxic profile makes it suitable for further development in consumer-facing applications.

Conclusion: 1,2,5-Oxadiazol-3-amine, 4-phenyl-, 2-oxide (CAS No. 29945-54-8) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset in research and industrial settings. As scientific advancements continue, this compound is expected to unlock new possibilities in drug design and sustainable technologies.